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Compound of Interest

Compound Name: Isocudraniaxanthone B

Cat. No.: B15592998 Get Quote

Isocudraniaxanthone B: A Technical Whitepaper
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Isocudraniaxanthone B, a

natural product with demonstrated biological activity. This guide consolidates available data on

its molecular structure, physicochemical properties, and bioactivity, adhering to stringent data

presentation and visualization standards for a scientific audience.

Molecular Structure and Formula
Isocudraniaxanthone B is a xanthone derivative with the chemical formula C19H18O6.[1] Its

structure is characterized by a tricyclic xanthen-9-one core, substituted with hydroxyl, methoxy,

and a dimethylpropenyl group.

Synonyms: 4-(1,1-Dimethyl-2-propenyl)-1,5,6-trihydroxy-3-methoxy-9H-xanthen-9-one

Chemical Structure:
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Caption: 2D structure of Isocudraniaxanthone B.

Physicochemical and Pharmacokinetic Data
A summary of the key computed and experimental properties of Isocudraniaxanthone B is

presented in Table 1.
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Property Value Source

Molecular Formula C19H18O6 [1]

Molecular Weight 342.34 g/mol [1]

CAS Number 199851-52-0 [1]

Exact Mass 342.11033829 [1]

Topological Polar Surface Area 96.2 Å² [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
6 [1]

Rotatable Bond Count 3 [1]

XLogP3 4.4 [1]

Biological Activity
Isocudraniaxanthone B has demonstrated notable antimalarial activity. Quantitative data from

in vitro studies are summarized in Table 2.

Biological
Target

Assay
Test
Organism/Cell
Line

Activity (IC50) Source

Antimalarial

In vitro

antiplasmodial

assay

Plasmodium

falciparum

(chloroquine-

resistant strain)

3.2 µg/mL [2]

Experimental Protocols
Isolation of Isocudraniaxanthone B
Isocudraniaxanthone B has been isolated from the plant Garcinia vieillardii. While the detailed

experimental protocol from the primary literature could not be accessed, the general procedure
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for the isolation of xanthones from plant material typically involves the following steps:

Plant Material Collection and Preparation
(e.g., air-drying, grinding)

Solvent Extraction
(e.g., maceration or Soxhlet with solvents of increasing polarity)

Crude Extract Fractionation
(e.g., liquid-liquid partitioning)

Chromatographic Separation
(e.g., column chromatography over silica gel)

Purification of Fractions
(e.g., preparative TLC or HPLC)

Structure Elucidation
(e.g., NMR, Mass Spectrometry, IR, UV)

Click to download full resolution via product page

Caption: General workflow for natural product isolation.

In Vitro Antimalarial Activity Assay
The antimalarial activity of Isocudraniaxanthone B was evaluated against a chloroquine-

resistant strain of Plasmodium falciparum. The specific, detailed protocol from the original study

is not publicly available. However, a standard in vitro antiplasmodial assay generally follows the

workflow below:
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Culturing of P. falciparum
(in human erythrocytes)

Preparation of Drug Plates
(serial dilutions of Isocudraniaxanthone B)

Incubation
(parasitized erythrocytes with the compound)

Assessment of Parasite Growth Inhibition
(e.g., SYBR Green I-based fluorescence assay, pLDH assay, or microscopic counting)

Data Analysis
(determination of IC50 values)

Click to download full resolution via product page

Caption: Typical workflow for in vitro antiplasmodial assays.

Spectroscopic Data
Detailed 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopic data for

Isocudraniaxanthone B are not available in the public domain based on the conducted

literature search. This information is crucial for the unambiguous structural confirmation and

quality control of the compound.

Proposed Mechanism of Action and Signaling
Pathways
Specific studies on the mechanism of action of Isocudraniaxanthone B have not been

identified. However, for the broader class of antimalarial xanthones, a proposed mechanism
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involves the inhibition of hemozoin formation in the food vacuole of the malaria parasite.

Plasmodium falciparum digests hemoglobin, releasing toxic free heme. The parasite detoxifies

this heme by polymerizing it into an insoluble crystal called hemozoin. Xanthones are thought

to interfere with this process.

P. falciparum Digestive Vacuole
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Digestion

Hemozoin (Non-toxic)

Polymerization

Isocudraniaxanthone B
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Caption: Proposed antimalarial mechanism of xanthones.

No specific signaling pathways involving Isocudraniaxanthone B have been elucidated in the

available literature.

Conclusion
Isocudraniaxanthone B is a promising natural product with confirmed in vitro activity against

chloroquine-resistant Plasmodium falciparum. Its xanthone scaffold represents a potential

starting point for the development of new antimalarial agents. However, a significant gap in the

publicly available data exists, particularly concerning detailed experimental protocols for its

isolation and comprehensive spectroscopic characterization (NMR data). Further research is

warranted to fully elucidate its mechanism of action, explore its potential effects on relevant
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signaling pathways, and assess its broader pharmacological profile to support future drug

development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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